Cas no 61820-60-8 (2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]-)
61820-60-8 structure
Product Name:2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]-
CAS No:61820-60-8
MF:C14H9N3O3
MW:267.239562749863
CID:465341
PubChem ID:71391907
Update Time:2025-04-19
2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]-
- N-(1,3-benzoxazol-2-yl)-1-(4-nitrophenyl)methanimine
- 2-(p-nitrobenzylidene-amino)benzoxazole
- DTXSID20813730
- 61820-60-8
-
- Inchi: 1S/C14H9N3O3/c18-17(19)11-7-5-10(6-8-11)9-15-14-16-12-3-1-2-4-13(12)20-14/h1-9H
- InChI Key: PMNHJAWWLXFWFB-UHFFFAOYSA-N
- SMILES: O1C(N=CC2C=CC(=CC=2)[N+](=O)[O-])=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 267.06447
- Monoisotopic Mass: 267.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.53
2-Benzoxazolamine, N-[(4-nitrophenyl)methylene]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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